1-methyl-1H-pyrrole-2-carbaldehyde oxime

• CAS No.: 37110-16-0
• Molecular Formula: C6H8N2O
• Molecular Weight: 124.14 g/mol
• IUPAC Name: (NZ)-N-[(1-methylpyrrol-2-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C6H8N2O/c1-8-4-2-3-6(8)5-7-9/h2-5,9H,1H3/b7-5-
• InChI Key: IUPMPNSDKOHWPJ-ALCCZGGFSA-N
• Isomeric SMILES: CN1C=CC=C1/C=N\O
• Canonical SMILES: CN1C=CC=C1C=NO

Description

1-methyl-1H-pyrrole-2-carbaldehyde oxime: is an organic compound with the molecular formula C6H8N2O It is a derivative of pyrrole, a five-membered aromatic heterocycle containing one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-methyl-1H-pyrrole-2-carbaldehyde oxime can be synthesized through the reaction of 1-methyl-1H-pyrrole-2-carbaldehyde with hydroxylamine hydrochloride in the presence of a base such as sodium carbonate. The reaction typically takes place in an aqueous or alcoholic medium at room temperature or slightly elevated temperatures .

Industrial Production Methods:

Chemical Reactions Analysis

Types of Reactions: 1-methyl-1H-pyrrole-2-carbaldehyde oxime undergoes various chemical reactions, including:

Oxidation: The oxime group can be oxidized to form corresponding nitrile oxides.

Reduction: The oxime can be reduced to the corresponding amine.

Substitution: The oxime group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines or thiols can react with the oxime group under mild conditions.

Major Products Formed:

Oxidation: Nitrile oxides.

Reduction: Amines.

Substitution: Substituted oximes or other derivatives depending on the nucleophile used.

Scientific Research Applications

1-methyl-1H-pyrrole-2-carbaldehyde oxime has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various heterocyclic compounds and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its ability to interact with biological targets.

Industry: It is used in the development of new materials and as a precursor for the synthesis of functionalized pyrrole derivatives.

Mechanism of Action

The mechanism of action of 1-methyl-1H-pyrrole-2-carbaldehyde oxime involves its interaction with specific molecular targets and pathways. The oxime group can form hydrogen bonds and coordinate with metal ions, influencing various biochemical processes. The compound’s ability to undergo redox reactions and form stable complexes with metals makes it a valuable tool in studying enzyme mechanisms and developing new catalysts .

Comparison with Similar Compounds

• 1-methyl-1H-pyrrole-2-carbaldehyde
• 1-methyl-1H-pyrrole-2-carboxaldehyde
• 1-methyl-2-formylpyrrole

Comparison: 1-methyl-1H-pyrrole-2-carbaldehyde oxime is unique due to the presence of the oxime group, which imparts distinct chemical reactivity and biological activity compared to its analogs.